Cas no 78525-38-9 (1-Naphthalenesulfonic acid, 3,7-dinonyl-)
78525-38-9 structure
Product Name:1-Naphthalenesulfonic acid, 3,7-dinonyl-
CAS No:78525-38-9
MF:C28H44O3S
MW:460.712167739868
CID:534366
PubChem ID:11453974
Update Time:2025-04-19
1-Naphthalenesulfonic acid, 3,7-dinonyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonic acid, 3,7-dinonyl-
- 3,7-di(nonyl)naphthalene-1-sulfonic acid
- SCHEMBL336890
- DTXSID00466384
- H10322
- DINONYLNAPHTHALENESULFONIC ACID, 60 - 65 WT% IN ETHYLENE GLYCOL DIBUTYL ETHER
- 78525-38-9
- AKOS032949872
- 3,7-dinonyl-naphtalene-1-sulfonic acid
- 3,7-dinonylnaphthalene-1-sulfonic Acid
- MFCD00014324
-
- MDL: MFCD00014324
- Inchi: 1S/C28H44O3S/c1-3-5-7-9-11-13-15-17-24-19-20-26-21-25(18-16-14-12-10-8-6-4-2)23-28(27(26)22-24)32(29,30)31/h19-23H,3-18H2,1-2H3,(H,29,30,31)
- InChI Key: HCAPDVCJYXJCAL-UHFFFAOYSA-N
- SMILES: S(C1=CC(=CC2C=CC(=CC=21)CCCCCCCCC)CCCCCCCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 460.30111643g/mol
- Monoisotopic Mass: 460.30111643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 17
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.1
- Topological Polar Surface Area: 62.8Ų
1-Naphthalenesulfonic acid, 3,7-dinonyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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